Cas no 9034-50-8 (Vasotocin)

Vasotocin Properties

Names and Identifiers

• Vasopressin
• Vasopressin Acetate
• VASOPRESSIN, [ARG 8, TYROSYL-3,5-3H]
• CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2 ACETATE SALT
• 9034-50-8
• [Arg8]-vasotocin
• Arginine oxytocin
• Vasopressin, non-mammalian
• Vasopressin acetate
• 74927-14-3
• Vasopressin, isoleucyl
• SCHEMBL15511347
• 3-Isoleucyl vasopressin
• (8-Arginine)Oxytocin
• VASOTOCIN
• 1-[19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-butan-2-yl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
• +Expand

• InChIKey： OXDZADMCOWPSOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C43H67N15O12S2/c1-3-21(2)34-41(69)53-26(12-13-31(45)60)37(65)55-28(17-32(46)61)38(66)56-29(20-72-71-19-24(44)35(63)54-27(39(67)57-34)16-22-8-10-23(59)11-9-22)42(70)58-15-5-7-30(58)40(68)52-25(6-4-14-50-43(48)49)36(64)51-18-33(47)62/h8-11,21,24-30,34,59H,3-7,12-20,44H2,1-2H3,(H2,45,60)(H2,46,61)(H2,47,62)(H,51,64)(H,52,68)(H,53,69)(H,54,63)(H,55,65)(H,56,66)(H,57,67)(H4,48,49,50)
• SMILES： S1CC(C(N2CCCC2C(NC(C(NCC(N)=O)=O)CCC/N=C(\N)/N)=O)=O)NC(C(CC(N)=O)NC(C(CCC(N)=O)NC(C(C(C)CC)NC(C(CC2C=CC(=CC=2)O)NC(C(CS1)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1049.453505g/mol
• Surface Charge: 0
• XLogP3: -5.1
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 19
• Monoisotopic Mass: 1049.453505g/mol
• Monoisotopic Mass: 1049.453505g/mol
• Topological Polar Surface Area: 515Ų
• Heavy Atom Count: 72
• Complexity: 1990
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Refractive Index: 1.713
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.59